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Compound of Interest

Compound Name: 1-Tetradecyne

Cat. No.: B1345464 Get Quote

This guide provides core technical data on 1-Tetradecyne, a long-chain terminal alkyne used

in various chemical syntheses. The information is tailored for researchers, scientists, and

professionals in drug development and materials science who may utilize this compound as a

building block in organic synthesis.

Core Molecular Data
The fundamental properties of 1-Tetradecyne are its molecular formula and molecular weight,

which are crucial for stoichiometric calculations in chemical reactions. These quantitative data

points are summarized below.

Property Value

Molecular Formula C14H26[1]

Molecular Weight 194.36 g/mol [1]

IUPAC Name Tetradec-1-yne[1]

CAS Number 765-10-6[1]
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The request for detailed experimental protocols and signaling pathway diagrams is

acknowledged. However, for a fundamental chemical compound such as 1-Tetradecyne, these

concepts are not directly applicable in the context of its core molecular properties.

Experimental Protocols: The synthesis and purification of 1-Tetradecyne involve standard

organic chemistry techniques. However, a detailed protocol would be specific to a particular

laboratory procedure rather than an intrinsic property of the molecule itself.

Signaling Pathways: 1-Tetradecyne is a simple hydrocarbon and is not known to be involved

in biological signaling pathways in the manner of a bioactive molecule or drug. It serves

primarily as a synthetic intermediate.

Therefore, the creation of diagrams for experimental workflows or signaling pathways is not

relevant to the fundamental chemical data of 1-Tetradecyne. The following logical diagram

illustrates the relationship between the compound and its core identifiers.
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Core Properties of 1-Tetradecyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Overview of 1-Tetradecyne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345464#1-tetradecyne-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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